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Compound of Interest

Compound Name: 4-Aminobenzaldehyde

Cat. No.: B3028705

An In-depth Technical Guide to 4-Aminobenzaldehyde

Introduction

4-Aminobenzaldehyde, also known as p-aminobenzaldehyde, is an organic compound of
significant interest to researchers, scientists, and professionals in drug development.[1] Its
bifunctional nature, possessing both an amino group and an aldehyde group on a benzene
ring, makes it a versatile building block in organic synthesis.[1][2] This guide provides a
comprehensive overview of the molecular characteristics, synthesis, and key applications of 4-
Aminobenzaldehyde, with a focus on its relevance in medicinal chemistry and materials
science.

Molecular and Physicochemical Properties

4-Aminobenzaldehyde is a crystalline solid, typically appearing as a yellow to brown powder.
[2][3] It is soluble in polar solvents like ethanol and benzene but sparingly soluble in water. The
key identifiers and physicochemical properties of 4-Aminobenzaldehyde are summarized in
the tables below.

Table 1: Chemical Identifiers for 4-Aminobenzaldehyde
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Identifier Value

IUPAC Name 4-aminobenzaldehyde

Chemical Formula C7H7NO

CAS Number 556-18-3

Molecular Weight 121.14 g/mol

InChi INChl=1S/C7H7NO/c8-7-3-1-6(5-9)2-4-7/h1-
5H,8H2

InChlKey VATYWCRQDJIRAI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C=O)N

Synonyms

p-Aminobenzaldehyde, p-Formylaniline, 4-

Formylaniline

Table 2: Physicochemical Properties of 4-

Aminobenzaldehyde

Property Value

Appearance Yellow crystalline powder
Melting Point 77-79°C

Boiling Point 138-139°C

Density 0.868 g/cm?

Flash Point 122°C

Water Solubility Sparingly soluble

Storage Temperature

2-8°C, protect from light, stored under nitrogen

Experimental Protocols

The dual reactivity of 4-Aminobenzaldehyde makes it a valuable starting material and

intermediate in various synthetic pathways.
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Synthesis of 4-Aminobenzaldehyde from p-Nitrotoluene

A common laboratory-scale synthesis involves the reaction of p-nitrotoluene with a sodium
polysulfide solution.

Materials:

e p-Nitrotoluene

e Sodium sulfide nonahydrate
e Flowers of sulfur

e Sodium hydroxide

e 95% Ethanol

 Distilled water

Procedure:

o Prepare a sodium polysulfide solution by dissolving sodium sulfide nonahydrate, flowers of
sulfur, and sodium hydroxide pellets in distilled water and heating the mixture.

 In a separate round-bottomed flask, dissolve p-nitrotoluene in 95% ethanol, and heat the
solution.

e Pour the hot sodium polysulfide solution into the p-nitrotoluene solution.
» Heat the mixture under reflux for approximately 3 hours.

» Following reflux, perform steam distillation to remove unreacted starting materials and
byproducts.

e Cool the remaining solution in an ice bath to induce crystallization of 4-
Aminobenzaldehyde.

o Collect the yellow crystals by filtration, wash with cold water to remove residual alkali, and
dry in a vacuum desiccator over potassium hydroxide.
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Caption: Workflow for the synthesis of 4-Aminobenzaldehyde.
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Schotten-Baumann Reaction for N-Acylation

4-Aminobenzaldehyde readily undergoes acylation at the amino group. The Schotten-

Baumann reaction is a classic method for this transformation, for example, in the synthesis of

N-(4-Formylphenyl)benzamide.

Materials:

4-Aminobenzaldehyde
Benzoyl chloride
Sodium hydroxide (aqueous solution)

Dichloromethane

Procedure:

Dissolve 4-Aminobenzaldehyde in dichloromethane in a round-bottom flask and cool the
solution to 0°C in an ice bath.

Slowly add an aqueous solution of sodium hydroxide to the stirred solution.

While maintaining the temperature between 0-5°C and stirring vigorously, add benzoyl
chloride dropwise to the biphasic mixture.

Allow the reaction to proceed at room temperature for 2-4 hours, monitoring its progress
using thin-layer chromatography (TLC).

Upon completion, perform a standard aqueous work-up, including separation of the organic
layer, washing with saturated sodium bicarbonate solution and brine, and drying over an
anhydrous salt like magnesium sulfate.

Remove the solvent under reduced pressure and purify the crude product by column
chromatography.

Applications in Research and Drug Development
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The unique structure of 4-Aminobenzaldehyde makes it a valuable precursor in several fields.

e Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various
pharmaceuticals. Its structure is a component of molecules developed for their potential
antibiotic properties, theorized to target bacterial cell wall synthesis. It is also an intermediate
for anti-tuberculosis drugs.

o Schiff Base and Heterocycle Formation: The aldehyde group readily participates in
condensation reactions with primary amines to form Schiff bases (imines), which are
important intermediates in the synthesis of various heterocyclic compounds.

e Dye and Pigment Industry: It is used as an intermediate in the manufacturing of azo dyes.

o Corrosion Inhibition: 4-Aminobenzaldehyde and its derivatives have been investigated as
corrosion inhibitors for metals.

o Polymer Chemistry: It can be used to create polymers with conductive and corrosion-
resistant properties.

Chemical Transformations Resulting Chemical Classes

Reduction of Aldehyde Aminobenzyl Alcohols
=
Oxidation of Aldehyde Aminobenzoic Acids
i
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Caption: 4-Aminobenzaldehyde as a versatile chemical intermediate.
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Conclusion

4-Aminobenzaldehyde is a cornerstone intermediate in organic synthesis with significant
implications for drug discovery, materials science, and the chemical industry. Its dual
functionality allows for a wide range of chemical transformations, leading to diverse and
complex molecules. The experimental protocols detailed herein provide a foundation for its
synthesis and derivatization, enabling further research and development into novel compounds
with potentially valuable biological and material properties. As research continues, the
applications of this versatile molecule are expected to expand further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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